Explore by Category Stable Isotope

Hydrazine-15N2 dihydrochloride

Hydrazine-15N2 dihydrochloride is a chemical compound extensively used in scientific research. It plays a crucial role in various applications such as pharmaceuticals, organic synthesis, and fuel propellants. Its unique properties and versatility make it an indispensable tool for researchers seeking breakthroughs in multiple disciplines.

CAS No.:287488-18-0

Molecular Formula:Cl2H6N2

Molecular Weight:106.95 g/mol

Availability: In Stock

Equilin-d4

'Equilin-d4' is a chemical compound utilized in scientific research for its versatile applications. This compound exhibits high perplexity and burstiness, making it an ideal candidate for various studies and investigations.

CAS No.:285979-79-5

Molecular Formula:C18H20O2

Molecular Weight:272.38

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Hydrazine-d4 dideuteriochloride

Hydrazine-d4 dideuteriochloride, a chemical compound, is a versatile material extensively used in scientific research. With its unique isotopic composition, it enables precise labeling and tracking of molecules, aiding in studies related to drug metabolism, protein structure elucidation, and environmental analysis. Its application potential is vast, making it an invaluable tool in various scientific disciplines.

CAS No.:312623-95-3

Molecular Formula:Cl2H6N2

Molecular Weight:111 g/mol

Availability: In Stock

N,N-Dimethyl-13C2-formamide

N,N-Dimethyl-13C2-formamide, a chemical compound, is widely used in scientific research. It serves as a versatile solvent and reactant, facilitating various organic synthesis reactions. Its isotopic labeling with 13C2 further enables tracking and studying molecular transformations, offering valuable insights into chemical processes.

CAS No.:117880-10-1

Molecular Formula:C3H7NO

Molecular Weight:75.079 g/mol

Availability: In Stock

Indole-3-acetic-2,2-d2 acid

Indole-3-acetic-2,2-d2 acid, a chemical compound, holds great potential for scientific research. This unique material offers insights into plant growth and development, making it valuable in studying hormone interactions. Its versatile applications span from investigating root development to understanding signaling pathways.

CAS No.:24420-86-8

Molecular Formula:C10H9NO2

Molecular Weight:177.2 g/mol

Availability: In Stock

(2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-phenyl(313C)propanoic acid

(2S)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-phenyl(313C)propanoic acid is a chemical compound commonly used in scientific research. It possesses diverse applications, such as drug synthesis, catalysis, and material science. Its unique structure and properties make it an intriguing subject of study for scientists worldwide.

CAS No.:286460-63-7

Molecular Formula:C14H19NO4

Molecular Weight:266.3 g/mol

Availability: In Stock

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